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Compound of Interest

Compound Name: MDMB-5Br-INACA

Cat. No.: B10827571 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
MDMB-5Br-INACA is a synthetic cannabinoid that has been identified in the illicit drug market.

[1][2][3] Structurally, it is an indazole-3-carboxamide derivative that is notable for lacking the N-

alkyl "tail" common to many potent synthetic cannabinoid receptor agonists.[4] Despite this

structural difference, it has been reported to exhibit psychoactive effects.[1] This technical

guide provides a comprehensive overview of the known physicochemical properties of MDMB-
5Br-INACA in its solid form, based on available scientific literature.

Core Physicochemical Properties
MDMB-5Br-INACA is typically encountered as a solid substance.[2] While specific details

regarding its crystalline structure and potential for polymorphism have not been extensively

reported in the available literature, some key physicochemical parameters have been

characterized.
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Property Value Source

Molecular Formula C15H18BrN3O3 [2]

Molar Mass 368.231 g/mol [2]

Appearance Solid substance [2]

Melting Point Undetermined

Polymorphism
Not reported in available

literature

Storage Temperature -20°C [2]

Stability ≥ 5 years at -20°C [2][5]

Solubility
The solubility of MDMB-5Br-INACA has been determined in several common laboratory

solvents. This information is critical for the preparation of solutions for analytical and in vitro

studies.

Solvent Solubility Source

DMF 14 mg/mL [2][5][6]

DMSO 14 mg/mL [2][5][6]

Ethanol 14 mg/mL [2][5][6]

PBS (pH 7.2) 0.20 mg/mL [2][5][6]

Experimental Protocols
The characterization of MDMB-5Br-INACA has been primarily achieved through standard

analytical techniques employed in forensic and chemical laboratories.

Gas Chromatography-Mass Spectrometry (GC-MS)
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GC-MS is a widely used technique for the identification of synthetic cannabinoids.[4] A

published method for the analysis of MDMB-5Br-INACA specifies the following parameters:

Instrument: Agilent 5975 Series GC/MSD System[3]

Column: Agilent J&W DB-1 (12 m x 200 µm x 0.33 µm)[3]

Carrier Gas: Helium[3]

Injection Port Temperature: 265 °C[3]

Mass Scan Range: 40-550 m/z[3]

Retention Time: 7.82 min[3]

Liquid Chromatography-Quadrupole Time-of-Flight Mass
Spectrometry (LC-QTOF-MS)
LC-QTOF-MS provides high-resolution mass data, aiding in the unambiguous identification of

novel psychoactive substances. The following parameters have been reported for MDMB-5Br-
INACA analysis:

Column: Phenomenex® Kinetex C18 (50 mm x 3.0 mm, 2.6 µm)[3]

Mobile Phase A: Ammonium formate (10 mM, pH 3.0)[3]

Injection Volume: 10 µL[3]

TOF MS Scan Range: 100-510 Da[3]

Retention Time: 9.01 min[3]

Cannabinoid Receptor Signaling
MDMB-5Br-INACA acts as an agonist at both the CB1 and CB2 cannabinoid receptors, though

with differing potencies.[4] In vitro studies, such as β-arrestin 2 recruitment assays, have been

used to characterize its activity.[4] The (S)-enantiomer is typically the more pharmacologically

active form.[4]
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Caption: Simplified signaling pathway of MDMB-5Br-INACA at cannabinoid receptors.

Experimental Workflow for Identification
The typical workflow for the identification and characterization of a novel synthetic cannabinoid

like MDMB-5Br-INACA from a seized sample involves a series of analytical steps.

Caption: General experimental workflow for the identification of MDMB-5Br-INACA.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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